Cas no 2171144-56-0 ((2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid)

• Product Name: (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid
• CAS No: 2171144-56-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5949217
• PubChem ID: 165810828
• Update Time: 2025-06-12

(2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid
• (2S)-2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylprop-2-enamido}propanoic acid
• 2171144-56-0
• EN300-1521658

• Inchi： 1S/C28H26N2O5/c1-18(27(32)33)30(2)26(31)16-13-19-11-14-20(15-12-19)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-16,18,25H,17H2,1-2H3,(H,29,34)(H,32,33)/b16-13+/t18-/m0/s1
• InChI Key： CUCRWJYNSSKLDR-QCUIPMNBSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(N(C)[C@H](C(=O)O)C)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid

Introduction to (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic Acid (CAS No. 2171144-56-0)

(2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid, identified by its CAS number 2171144-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a chiral center, an amide linkage, and a fluorenyl moiety. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis due to its stability and ease of removal. This feature makes (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid a valuable intermediate in the synthesis of more complex peptides and proteins. Additionally, the< strong>N-methylprop-2-enamido group introduces a region of increased polarity and potential for hydrogen bonding, which can be exploited in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of chiral drugs, as the stereochemistry of a molecule can significantly influence its biological activity. The< strong>(2S) configuration of the stereocenter in (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid underscores its potential as a building block for enantiomerically pure pharmaceuticals. Such compounds are often more effective and have fewer side effects compared to their racemic counterparts.

The< strong>phenyl ring substituent in the molecule further enhances its potential as a pharmacophore. Phenyl rings are frequently found in biologically active compounds due to their ability to interact with various biological targets through hydrophobic and π-stacking interactions. The specific arrangement of atoms around the phenyl ring in this compound may contribute to its binding affinity and selectivity for certain biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding how (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid might interact with biological targets, such as enzymes or receptors. This knowledge is crucial for optimizing its structure and function for therapeutic applications.

The synthesis of (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric hydrogenation, has been reported to enhance the efficiency of these processes. These methods not only improve the overall yield but also minimize the formation of undesired byproducts.

In addition to its synthetic significance, (2S)-2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylprop-2-enamido}propanoic acid has shown promise in preliminary biological studies. Researchers have explored its potential as an intermediate in the development of novel therapeutic agents targeting various diseases. For instance, its structural features may make it suitable for designing inhibitors of enzymes involved in inflammatory pathways or for modulating neurotransmitter receptors.

The< strong>Fmoc group present in the molecule can be removed under specific conditions, allowing for further functionalization or coupling reactions. This property makes it a versatile building block for constructing more complex molecules with tailored properties. The ability to modify the structure at multiple points provides chemists with greater flexibility in designing molecules with specific biological activities.

The< strong>N-methylprop-2-enamido moiety is another key feature that contributes to the compound's potential bioactivity. Amide linkages are commonly found in biologically active peptides and proteins, where they play a crucial role in stabilizing secondary structures such as α-helices and β-sheets. The presence of this group in (2S)-2-{3-4-({(9H-fluoren-9-ylmethoxycarbonyl})amino)phenyl-N-methylprop}-2-enamido}propanoic acid suggests that it may be capable of interacting with similar targets in biological systems.

In conclusion, (2S)-2-{3--4--({(9H--fluoren--9--ylylmethoxycarbonyl})-- amino)phenyl--N--methylprop-- iven amide}propanoic acid (CAS No. 2171144--56--0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure, featuring chiral centers, amide linkages, and fluorenyl moieties, makes it a valuable intermediate for synthesizing complex bioactive molecules. Recent advancements in synthetic chemistry and computational biology continue to expand our understanding of its properties and applications, paving the way for novel therapeutic agents targeting various diseases.